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Get Quote

Technical Guide: 3,5-Dimethylpiperidine
Hydrochloride
Physical Properties, Stereochemical Analysis, and Application Protocols

Executive Summary
3,5-Dimethylpiperidine hydrochloride is a critical heterocyclic building block used extensively

in the synthesis of peptidomimetics, local anesthetics, and as a Structure Directing Agent

(SDA) in zeolite fabrication (e.g., SSZ-39). Unlike its liquid free base, the hydrochloride salt is a

stable solid, offering improved handling properties for precise stoichiometric additions.

This guide addresses a common pain point in the literature: the ambiguity surrounding the

stereochemistry of 3,5-dimethylpiperidine. Commercial supplies are often mixtures of cis

(meso) and trans (racemic) isomers. Understanding the physical distinctions between these

forms is paramount for reproducibility in drug design and materials science.
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The 3,5-dimethyl substitution pattern on the piperidine ring generates two diastereomers with

distinct physical profiles.

Chemical Name: 3,5-Dimethylpiperidine hydrochloride[1][2][3][4][5][6]

Molecular Formula: C₇H₁₅N · HCl

Molecular Weight: 149.66 g/mol (Salt); 113.20 g/mol (Free Base)

CAS Numbers:

Mixture (Free Base): 35794-11-7

Cis-Isomer (Free Base): 14446-75-4[7][8]

Trans-Isomer (HCl Salt): 67288-91-9[4][5]

Stereochemical Visualization
The cis isomer is a meso compound (achiral) due to a plane of symmetry. The trans isomer

exists as a pair of enantiomers (chiral).
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Figure 1: Stereochemical relationship and synthetic origin of 3,5-dimethylpiperidine isomers.

Physical & Chemical Properties[6][7][9][10][11][12]
[13][14]
The following data aggregates experimental values for the hydrochloride salt and its

corresponding free base. Note that the melting point of the salt is highly dependent on isomeric

purity and hydration state.

Table 1: Comparative Physical Properties[8]
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Property Free Base (Liquid)
Hydrochloride Salt
(Solid)

Notes

Appearance
Colorless to pale

yellow liquid

White to off-white

crystalline powder

Salt form prevents

oxidation and volatility.

Melting Point -50°C (approx.)
128–129°C (cis-

isomer) [1]

Salt MP is sharp for

pure isomers;

mixtures exhibit broad

melting ranges.

Boiling Point 144°C (at 760 mmHg)

N/A

(Decomposes/Sublim

es)

Do not attempt to

distill the salt.

Solubility
Miscible in EtOH,

Ether, Chloroform

Soluble: Water,

Methanol,

EtOHInsoluble: Ether,

Hexane

Use Ether/Hexane to

precipitate the salt

from reaction

mixtures.

Density 0.853 g/mL (at 25°C)
Bulk density varies by

crystal habit
-

pKa ~11.0 (Estimated) -

Strong base; salt

formation is

exothermic.

Hygroscopicity Low Moderate to High

Store in desiccator;

weigh quickly in humid

environments.

Spectroscopic Characterization (Diagnostic Signals)
¹H NMR (D₂O): The methyl doublet signal is diagnostic.

Cis-isomer: Methyl groups are equatorial, typically appearing upfield (~0.8-0.9 ppm).

Trans-isomer: One axial, one equatorial methyl (in chair flip average), often appearing

slightly downfield relative to cis.
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IR Spectroscopy:

Broad ammonium band (~2400–3000 cm⁻¹) characteristic of R₂NH₂⁺ Cl⁻.

Absence of C=N stretches (present in the lutidine precursor).

Synthesis & Purification Protocol
The synthesis of the hydrochloride salt typically proceeds via the hydrogenation of 3,5-lutidine

followed by acidification.[2] The choice of catalyst dictates the cis:trans ratio.
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Figure 2: Industrial synthesis workflow targeting high-purity hydrochloride salt.

Detailed Protocol: Salt Formation [1][2]
Dissolution: Dissolve 10 mmol of pure cis-3,5-dimethylpiperidine free base in 50 mL of

anhydrous diethyl ether.

Acidification: Cool to 0°C. Slowly bubble anhydrous HCl gas through the solution OR add 1.1

equivalents of 2M HCl in diethyl ether dropwise.

Precipitation: The white hydrochloride salt will precipitate immediately.

Purification: Filter the solid under argon. Wash with cold hexane to remove unreacted base.

Recrystallization: If MP is <125°C, recrystallize from a mixture of isopropanol/ether to

remove trans impurities.

Applications in Drug Design & Materials

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://patents.google.com/patent/WO2016149234A1/en
https://www.benchchem.com/product/b8539842/docs?utm_src=pdf-body-img#3-5-dimethylpiperidine-hydrochloride-physical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8539842?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Peptidomimetics & Conformational Control
The 3,5-dimethyl substitution restricts the conformational flexibility of the piperidine ring. In drug

design, this "steric locking" is used to:

Enhance binding affinity by reducing the entropic penalty of binding.

Block metabolic hotspots on the piperidine ring (hindering P450 oxidation).

Zeolite Synthesis (SSZ-39)
The cis-isomer (often as the quaternary ammonium derivative) is a specific Structure Directing

Agent (SDA) for the AEI topology (SSZ-39). The specific shape of the cis-isomer is critical for

templating the zeolite cage; the trans-isomer often leads to impurities or different topologies [3].

Solubility Decision Tree
Use this logic to select solvents for reactions involving the HCl salt.
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Figure 3: Solubility profile and solvent selection guide.

Handling and Safety
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Hygroscopicity: The HCl salt is hygroscopic. Store in a tightly sealed container with

desiccant.

Corrosion: As a chloride salt, it can be corrosive to stainless steel over prolonged exposure

in aqueous solution.

Toxicity: While less volatile than the free base, the salt is an irritant. Standard PPE (gloves,

goggles, fume hood) is mandatory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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